Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate

• IUPAC Name: methyl 6-methoxy-4-oxo-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C12H11NO4/c1-16-7-3-4-10-8(5-7)11(14)9(6-13-10)12(15)17-2/h3-6H,1-2H3,(H,13,14)
• InChI Key: UYEWFLQORIVQPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C(C2=O)C(=O)OC
• Molecular Formula: C12H11NO4
• DSSTOX Substance ID: DTXSID20586598
• Molecular Weight: 233.22 g/mol
• CAS RN: 942227-34-1

Description

“Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate” is a chemical compound with the molecular formula C12H11NO4. It is a derivative of quinoline, a heterocyclic organic compound. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H11NO4/c1-16-7-3-4-9-8 (5-7)11 (14)6-10 (13-9)12 (15)17-2/h3-6H,1-2H3, (H,13,14). This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 233.22. It is stored in a sealed, dry environment at room temperature. The compound is solid in physical form.

Scientific Research Applications

Chemical Synthesis and Structural Studies

Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate is involved in various chemical synthesis processes. A study by Kovalenko et al. (2020) explores the methylation of related quinoline compounds, indicating its potential use in the design and synthesis of combinatorial libraries, a key process in drug discovery (Kovalenko et al., 2020). Another synthesis study by Hong et al. (2006) demonstrates its role in creating intermediates for quinolone antibiotics, highlighting its significance in pharmaceutical synthesis (Hong & Lee, 2006).

Biomedical Analysis and Imaging

Hirano et al. (2004) discuss the use of a derivative of Methyl 6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate as a novel fluorophore for biomedical analysis. This compound shows strong fluorescence in a wide pH range, making it a valuable tool for imaging and analytical purposes (Hirano et al., 2004).

Pharmacological and Biological Activities

The compound's derivatives exhibit various pharmacological activities. Sato et al. (2009) synthesized derivatives that act as HIV-1 integrase inhibitors, showing significant potential in antiretroviral therapy (Sato et al., 2009). Additionally, Patel and Patel (2010) explored its derivatives for antimicrobial properties, contributing to the development of new antimicrobial agents (Patel & Patel, 2010).

Anticancer Research

Gaber et al. (2021) synthesized derivatives of this compound to evaluate their anticancer effects against breast cancer cells. These studies provide insights into developing new therapeutic agents for cancer treatment (Gaber et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315-H319, indicating that it can cause skin irritation and serious eye irritation. Precautionary statements include P264-P280-P302+P352-P305+P351+P338-P332+P313-P337+P313-P362.